Cas no 23746-41-0 (Piperidine,1,1'-[sulfonylbis(2-nitro-4,1-phenylene)]bis- (9CI))

• Product Name: Piperidine,1,1'-[sulfonylbis(2-nitro-4,1-phenylene)]bis- (9CI)
• CAS No: 23746-41-0
• MF: C₂₂H₂₆N₄O₆S
• MW: 474.530044078827
• CID: 271772
• PubChem ID: 286033
• Update Time: 2025-04-19

Piperidine,1,1'-[sulfonylbis(2-nitro-4,1-phenylene)]bis- (9CI) Chemical and Physical Properties

Names and Identifiers

• Piperidine,1,1'-[sulfonylbis(2-nitro-4,1-phenylene)]bis- (9CI)
• 1-[2-nitro-4-(3-nitro-4-piperidin-1-ylphenyl)sulfonylphenyl]piperidine
• 0089
• 4-Piperidino-3-nitrophenyl sulfone
• AC1L64C9
• AC1Q20KI
• AmbscPOD_29
• bis-(3-nitro-4-piperidino-phenyl)-sulfone
• CTK4F2166
• NSC143715
• Oprea1_085865
• Bis(4-piperidino-3-nitrophenyl)sulfone
• MLS000561353
• HMS2535G08
• 23746-41-0
• SMR000174368
• AKOS000606264
• SVXKYEHWQZMHLB-UHFFFAOYSA-N
• NSC-143715
• CHEMBL1448548
• DTXSID90301492
• 1-(2-Nitro-4-([3-nitro-4-(1-piperidinyl)phenyl]sulfonyl)phenyl)piperidine #

• Inchi： 1S/C22H26N4O6S/c27-25(28)21-15-17(7-9-19(21)23-11-3-1-4-12-23)33(31,32)18-8-10-20(22(16-18)26(29)30)24-13-5-2-6-14-24/h7-10,15-16H,1-6,11-14H2
• InChI Key： SVXKYEHWQZMHLB-UHFFFAOYSA-N
• SMILES： S(C1C=CC(=C(C=1)[N+](=O)[O-])N1CCCCC1)(C1C=CC(=C(C=1)[N+](=O)[O-])N1CCCCC1)(=O)=O

Computed Properties

• Exact Mass: 474.15748
• Monoisotopic Mass: 474.157
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 8
• Heavy Atom Count: 33
• Rotatable Bond Count: 4
• Complexity: 735
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.3
• Topological Polar Surface Area: 141Ų

Experimental Properties

• Density: 1.371
• Boiling Point: 692.4°C at 760 mmHg
• Flash Point: 372.5°C
• Refractive Index: 1.624
• PSA: 126.9
• LogP: 6.57360